(S)-2,2'-Bis[bis(4-methoxy-3,5-dimethylphenyl)phosphino]-4,4',6,6'-tetramethoxybiphenyl, 97% (S)-DMM-Garphos TM

• IUPAC Name: [2-[2-bis(4-methoxy-3,5-dimethylphenyl)phosphanyl-4,6-dimethoxyphenyl]-3,5-dimethoxyphenyl]-bis(4-methoxy-3,5-dimethylphenyl)phosphane
• InChI: InChI=1S/C52H60O8P2/c1-29-17-39(18-30(2)49(29)57-13)61(40-19-31(3)50(58-14)32(4)20-40)45-27-37(53-9)25-43(55-11)47(45)48-44(56-12)26-38(54-10)28-46(48)62(41-21-33(5)51(59-15)34(6)22-41)42-23-35(7)52(60-16)36(8)24-42/h17-28H,1-16H3
• InChI Key: PKHREKHNGLJKHV-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1OC)C)P(C2=CC(=C(C(=C2)C)OC)C)C3=CC(=CC(=C3C4=C(C=C(C=C4P(C5=CC(=C(C(=C5)C)OC)C)C6=CC(=C(C(=C6)C)OC)C)OC)OC)OC)OC
• Molecular Formula: C52H60O8P2
• Molecular Weight: 875.0 g/mol

Description

(S)-2,2'-Bis[bis(4-methoxy-3,5-dimethylphenyl)phosphino]-4,4',6,6'-tetramethoxybiphenyl, 97% (S)-DMM-Garphos TM is a useful research compound. Its molecular formula is C52H60O8P2 and its molecular weight is 875.0 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 874.37634286 g/mol and the complexity rating of the compound is 1130. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Catalytic Applications

• Asymmetric Hydrogenation : This compound has been used in the Rh-catalyzed asymmetric hydrogenation of various substrates, such as acetamidoacrylic acids and esters, to produce chiral amino acid derivatives with high enantiomeric excess (Guo et al., 2002).

• Synthesis of Ligands for Catalysis : It serves as a precursor in synthesizing diphosphine ligands like MeO-BIPHEP, which are valuable in enantioselective isomerizations and hydrogenations (Schmid et al., 1991).

• Polymerization Processes : The compound is used in catalyzing copolymerization reactions, as seen in the preparation of telechelics by oxidative coupling polymerization of 2,6-dimethylphenol with tetramethyl bisphenol-A (Wei et al., 1991).

Material Synthesis

• Synthesis of Sterically Encumbered Systems : This chemical plays a role in the synthesis of materials with sterically encumbered phenylene units, facilitating the study of low-coordinate phosphorus centers (Shah et al., 2000).

• Preparation of Chiral Ligands : Its use extends to the preparation of chiral ligands for organometallic catalysis, as seen in the treatment of D-mannitol derivatives (Brown et al., 1987).

• Development of Color Indicators : The compound is utilized in synthesizing bis-(3,5-dimethyl-4-hydroxyphenyl)(aryl)methanes, which function as three-state color indicators in various media (Sarma & Baruah, 2004).